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Compound of Interest

Methyl 2-aminoisobutyrate
Compound Name:
hydrochloride

Cat. No.: B555793

Essential Safety and Handling Guide for Methyl 2-
aminoisobutyrate hydrochloride

This guide provides crucial safety protocols and logistical information for the handling and
disposal of Methyl 2-aminoisobutyrate hydrochloride (CAS No: 15028-41-8). Adherence to
these procedures is vital for ensuring the safety of laboratory personnel and maintaining a
secure research environment.

Hazard Identification and Classification

Methyl 2-aminoisobutyrate hydrochloride is classified as a hazardous substance. It is
crucial to understand its potential risks before handling.

o Acute Oral Toxicity (Category 4): Harmful if swallowed.[1]
 Skin Irritation (Category 2): Causes skin irritation.[1][2]
» Serious Eye Irritation (Category 2): Causes serious eye irritation.[1][2]

o Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory
irritation.[1][2][3]

Chemical and Physical Properties
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A summary of the key quantitative data for Methyl 2-aminoisobutyrate hydrochloride is
presented below.

Property Value Reference
CAS Number 15028-41-8 [11[3]
Molecular Formula CsH1:NO2-HCI [4]
Molecular Weight 153.61 g/mol [41[5]
Appearance Solid, White Powder [1][6]

Purity >95% [2][3]
Melting Point 185°C [1]

Operational and Safety Protocols
Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure. A risk assessment should be
conducted to determine the specific needs for each procedure.

e Eye and Face Protection:

o Wear chemical safety goggles that comply with OSHA's 29 CFR 1910.133 or European
Standard EN166 regulations.[2][3]

o In situations with a high risk of splashing, a face shield should be used in addition to
goggles.[7][8]

e Skin Protection:

o Gloves: Wear appropriate chemical-resistant gloves (e.g., nitrile or neoprene) tested
according to EN 374.[9][10] Gloves should be inspected before use and disposed of
properly after handling the substance.[5]

o Protective Clothing: A lab coat or disposable gown is required.[9] For procedures with a
higher risk of exposure, wear protective gloves and clothing to prevent skin contact.[2]
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» Respiratory Protection:

o Under normal conditions with adequate ventilation, respiratory protection is not typically
required.

o If dust formation is likely or ventilation is poor, use a NIOSH-approved N95 (US) or P1 (EN
143) dust mask or a higher level of respiratory protection.[5][10] All respirator use must be
part of a comprehensive respiratory protection program.[8]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the chemical's integrity and preventing
accidental exposure.

e Engineering Controls:

o Always handle this chemical in a well-ventilated area, preferably within a chemical fume
hood.[1][5]

o Ensure that eyewash stations and safety showers are located close to the workstation.[2]

[3]

» Safe Handling Practices:

o

Avoid all contact with eyes, skin, and clothing.[3]

[¢]

Avoid breathing dust.[1]

[e]

Prevent the formation of dust during handling.[2][3]

[e]

Do not eat, drink, or smoke in areas where the chemical is handled.[1]

o

Wash hands thoroughly after handling the substance.[1][2]
» Storage Conditions:

o Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[1][3]

[5]
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o For long-term stability, some suppliers recommend storing in a freezer.[3][5]
o The material is hygroscopic; protect it from moisture.[3]

Emergency and Disposal Plans
Accidental Release and Spill Response

Immediate and appropriate action is required in the event of a spill to mitigate risks.
Experimental Protocol for Spill Cleanup:

» Alert and Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate
area.[11][12]

o Assess the Spill: Determine the extent of the spill. For large or unmanageable spills,
evacuate the laboratory and contact emergency services.[13]

o Don PPE: Before cleanup, put on the required personal protective equipment, including
respiratory protection, chemical-resistant gloves, eye protection, and a lab coat.[1][11]

» Containment: If the material is a solid, prevent the spread of dust. For all spills, prevent the
chemical from entering drains or water courses.[1]

o Cleanup: Gently sweep or vacuum up the spilled solid material, avoiding dust formation.[3]
Place the collected material into a suitable, labeled container for disposal.[3]

o Decontamination: Clean the spill area thoroughly with a suitable solvent or detergent and
water.[13]

o Waste Disposal: Dispose of all contaminated materials (including PPE) as hazardous waste
according to institutional and local regulations.[1][13]
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Caption: Workflow for handling a chemical spill.

First-Aid Measures

In case of exposure, follow these first-aid procedures immediately.

o Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15
minutes. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[1][2][3]

o Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes
while removing all contaminated clothing. If skin irritation occurs, get medical
advice/attention.[1][2][3]

 Inhalation: Remove the victim to fresh air and keep them at rest in a position comfortable for
breathing. If you feel unwell, call a poison center or doctor. If the person is not breathing,
give artificial respiration.[1][2][3]

 Ingestion: Do NOT induce vomiting.[3] Wash out the mouth with water and seek immediate
medical attention.[1]

Disposal Plan

Chemical waste must be managed to ensure safety and environmental protection.
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o Waste Classification: This material and its container must be disposed of as hazardous
waste.[3]

e Procedure:

o Collect waste chemical and any contaminated materials (e.g., paper towels, gloves) in a
compatible, tightly sealed, and properly labeled container.[5][13]

o Store the waste container in a designated, secure area away from incompatible materials.
o Do not empty the chemical into drains or release it into the environment.[3][5]

o Arrange for disposal through a licensed waste disposal company. Always consult and
adhere to local, regional, and national hazardous waste regulations to ensure complete
and accurate classification and disposal.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b555793#personal-protective-equipment-for-handling-
methyl-2-aminoisobutyrate-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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